Lipophilicity (LogP) Differentiation: 3-Methylbenzyloxy vs. Unsubstituted Benzyloxy Analog
The 3-methyl substitution on the benzyl ring increases calculated LogP by approximately 0.5–0.6 units relative to the unsubstituted benzyloxy analog. The target compound (as HCl salt) has a vendor-calculated LogP of 3.60 , while the unsubstituted 1-[4-(benzyloxy)phenyl]ethan-1-amine has a reported LogP of 3.09 [1]. This difference is consistent with the Hansch π constant for a meta-methyl substituent (π ≈ 0.5–0.6). A higher LogP predicts enhanced passive membrane permeability and blood–brain barrier penetration, a critical parameter when selecting compounds for CNS-targeted screening cascades.
| Evidence Dimension | Calculated partition coefficient (LogP) |
|---|---|
| Target Compound Data | LogP = 3.60 (HCl salt, vendor-calculated); XLogP3 = 3 (PubChem, free base) |
| Comparator Or Baseline | 1-[4-(Benzyloxy)phenyl]ethan-1-amine: LogP = 3.09 (Chembase); ClogP ≈ 2.8–3.0 (multiple sources) |
| Quantified Difference | ΔLogP ≈ +0.5 to +0.6 (meta-methyl vs. unsubstituted benzyl) |
| Conditions | Computed LogP values from vendor databases and PubChem XLogP3 algorithm; not experimental shake-flask measurements |
Why This Matters
This quantifiable lipophilicity difference directly informs CNS MPO desirability scores and can guide selection when optimizing for brain penetration in neurological target programs.
- [1] Chembase. (1S)-1-[4-(benzyloxy)phenyl]ethanamine: Hydrophobicity(logP) = 3.09. https://en.chembase.cn (accessed 2026-05-10). View Source
